Cas no 157716-77-3 (4-Hydroxy-1,1-dimethylazepan-1-ium)
157716-77-3 structure
Product Name:4-Hydroxy-1,1-dimethylazepan-1-ium
CAS No:157716-77-3
MF:C8H18NO
MW:144.234622478485
CID:2779784
Update Time:2023-08-07
4-Hydroxy-1,1-dimethylazepan-1-ium Chemical and Physical Properties
Names and Identifiers
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- 4-Hydroxy-1,1-dimethylazepan-1-ium
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- Inchi: 1S/C8H18NO/c1-9(2)6-3-4-8(10)5-7-9/h8,10H,3-7H2,1-2H3/q+1
- InChI Key: WXBOPMOGXCVDSY-UHFFFAOYSA-N
- SMILES: OC1CCC[N+](C)(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 112
- XLogP3: 0.5
- Topological Polar Surface Area: 20.2
4-Hydroxy-1,1-dimethylazepan-1-ium Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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